3-methoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide

• IUPAC Name: 3-methoxy-N-(5-methoxy-2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-23-15-5-3-4-14(12-15)19(22)20-17-13-16(24-2)6-7-18(17)21-8-10-25-11-9-21/h3-7,12-13H,8-11H2,1-2H3,(H,20,22)
• InChI Key: PZGOAXWGNBKYBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

3-methoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is a chemical compound that has gained significant attention in recent years due to its potential in scientific research. This compound is commonly referred to as MMMPB or MMMPB-22 and belongs to the class of synthetic cannabinoids. MMMPB-22 has been studied for its ability to bind to cannabinoid receptors in the brain and produce similar effects to THC, the active component in marijuana. In

Mechanism of Action

The mechanism of action for MMMPB-22 involves binding to cannabinoid receptors in the brain. Cannabinoid receptors are located throughout the brain and are responsible for regulating a variety of physiological processes, including mood, appetite, and pain sensation. When MMMPB-22 binds to these receptors, it produces similar effects to THC, including feelings of euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
MMMPB-22 has been shown to produce a variety of biochemical and physiological effects. When administered to animals, it has been shown to produce changes in heart rate, blood pressure, and body temperature. It has also been shown to alter neurotransmitter levels in the brain, including dopamine and serotonin. MMMPB-22 has been shown to produce similar effects to THC, including altered perception, feelings of euphoria, and relaxation.

Advantages and Limitations for Lab Experiments

MMMPB-22 has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities and with high purity. It has also been shown to produce effects similar to THC, which makes it a useful tool for studying the effects of synthetic cannabinoids on the brain. However, there are also limitations to the use of MMMPB-22 in lab experiments. It is a relatively new compound, which means that there is limited information available on its long-term effects. It is also a controlled substance, which means that it can only be used in certain settings and with appropriate permits.

Future Directions

There are several future directions for research on MMMPB-22. One area of interest is the potential therapeutic applications of this compound. It has been shown to produce effects similar to THC, which suggests that it may have potential in the treatment of conditions such as chronic pain, anxiety, and depression. Another area of interest is the long-term effects of MMMPB-22 on the brain and body. As a relatively new compound, there is limited information available on its long-term effects, and further research is needed to fully understand its potential risks and benefits. Finally, MMMPB-22 could be used as a tool to study the effects of synthetic cannabinoids on the brain and to develop new drugs with similar effects.

Scientific Research Applications

MMMPB-22 has been studied for its potential use in scientific research. It has been shown to bind to cannabinoid receptors in the brain and produce similar effects to THC. MMMPB-22 has been used to study the effects of synthetic cannabinoids on the brain and to explore potential therapeutic applications. It has also been studied for its potential use in drug testing and development.